Cas no 75507-20-9 (1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-)

1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]- structure
75507-20-9 structure
Product Name:1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-
CAS No:75507-20-9
MF:C16H24O5
MW:296.358765602112
CID:539418
PubChem ID:12679567
Update Time:2025-04-19

1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-
    • 2-(phenylmethoxymethyl)-1,4,7,10-tetraoxacyclododecane
    • 2-[(Benzyloxy)methyl]-1,4,7,10-tetraoxacyclododecane
    • EX-A8213E
    • SCHEMBL14510165
    • 75507-20-9
    • DTXSID10506669
    • Inchi: 1S/C16H24O5/c1-2-4-15(5-3-1)12-20-14-16-13-19-9-8-17-6-7-18-10-11-21-16/h1-5,16H,6-14H2
    • InChI Key: WLXQYTSYQCYAMR-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCC1COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.16242
  • Monoisotopic Mass: 296.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.15
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